2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid

• Molecular Formula: C8H6F3NO3
• Molecular Weight: 221.13 g/mol
• IUPAC Name: 2,2-difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid
• InChI: InChI=1S/C8H6F3NO3/c1-15-6-5(9)4(2-3-12-6)8(10,11)7(13)14/h2-3H,1H3,(H,13,14)
• InChI Key: KURFEVNISBDYFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1F)C(C(=O)O)(F)F

Description

2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid is a fluorinated acetic acid derivative featuring a substituted pyridine ring. Its structure includes:

• Difluoro substitution on the acetic acid backbone, enhancing metabolic stability and electronic properties.
• A 3-fluoro-2-methoxypyridin-4-yl aromatic moiety, contributing to unique steric and electronic interactions. This combination of fluorine and methoxy groups on the pyridine ring may influence solubility, acidity (pKa), and binding affinity in biological or material applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid typically involves the introduction of fluorine atoms into the pyridine ring. One common method is the nucleophilic substitution reaction where a fluorine source, such as diethylaminosulfur trifluoride (DAST), is used to introduce fluorine atoms into the pyridine ring. The reaction conditions often involve low temperatures and anhydrous solvents to prevent side reactions.

Industrial Production Methods: Industrial production of this compound may involve large-scale fluorination processes using specialized equipment to handle the reactive fluorine species. The use of continuous flow reactors can enhance the efficiency and safety of the fluorination process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can target the pyridine ring, potentially converting it to a piperidine ring.

Substitution: The fluorine atoms in the compound can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of piperidine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery, particularly in the development of enzyme inhibitors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties due to the presence of fluorine atoms.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid involves its interaction with molecular targets such as enzymes or receptors. The fluorine atoms can enhance the binding affinity of the compound to its target by forming strong hydrogen bonds or van der Waals interactions. The methoxy group can also participate in interactions with the target, contributing to the overall activity of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of structurally related fluorinated acetic acid derivatives, focusing on substituents, physicochemical properties, and applications.

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Features/Applications	Source Evidence
Target Compound : 2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid	~C₈H₅F₃NO₃	~215.1*	3-Fluoro-2-methoxy-pyridin-4-yl	Pharmaceutical intermediate; enhanced electronic effects due to pyridine ring
2,2-Difluoro-2-(3-methoxyphenyl)acetic acid	C₉H₇F₂O₃	222.25	3-Methoxyphenyl	Industrial scaffold; phenyl analog with lower polarity
2,2-Difluoro-2-(4-fluoro-2-methylphenyl)acetic acid	C₉H₇F₃O₂	204.15	4-Fluoro-2-methylphenyl	Lab scaffold; methyl group increases hydrophobicity
2-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2,2-difluoroacetic acid	C₆H₄F₂N₂O₄	206.11	Pyrimidine dioxo ring	Bioactive building block; hydrogen-bonding capacity
C6O4 (Ammonium salt of difluoro-ether acetic acid)	Complex PFAS	N/A	Trifluoromethoxy-dioxolane substituent	Industrial PFAS alternative; environmental persistence concerns

Notes:

• Pyridine vs.
• Fluorine Positioning : The 3-fluoro group on the pyridine may enhance electron-withdrawing effects compared to para-fluoro substituents in phenyl analogs, altering acidity (e.g., pKa ~2.5–3.5 for similar fluorinated acetic acids ).
• Functional Groups: Methoxy vs. methyl or dioxo groups modulate solubility (logP) and reactivity.

Key Research Findings

Electronic Effects : Fluorine substituents on aromatic rings significantly lower the pKa of acetic acid derivatives, enhancing their acidity and reactivity in coupling reactions .

Synthetic Utility : Fluorinated pyridine-acetic acids are synthesized via nucleophilic fluorination or reductive cyclization, as seen in related compounds .

Biological Relevance : Pyridine-based fluorinated compounds show promise in medicinal chemistry due to improved target binding and metabolic stability over phenyl analogs .

Environmental Impact : PFAS-like compounds (e.g., C6O4) highlight the need to evaluate the target compound’s biodegradability and toxicity, given fluorine’s persistence .

Biological Activity

2,2-Difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid is a fluorinated organic compound notable for its potential biological activities, particularly in medicinal chemistry and drug discovery. Its unique structural features, including multiple fluorine atoms and a methoxy-substituted pyridine ring, suggest diverse interactions with biological targets. This article reviews the compound's biological activity based on recent research findings, including synthesis methods, mechanisms of action, and comparative studies.

• Molecular Formula: C8H6F3NO3
• Molecular Weight: 221.13 g/mol
• IUPAC Name: 2,2-difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid
• InChI Key: KURFEVNISBDYFA-UHFFFAOYSA-N

Synthesis Methods

The synthesis of 2,2-difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid typically involves:

• Fluorination Reactions: Utilizing reagents such as diethylaminosulfur trifluoride (DAST) to introduce fluorine atoms into the pyridine ring.
• Nucleophilic Substitution: The methoxy group can be involved in substitution reactions under specific conditions to yield various derivatives.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The presence of fluorine atoms enhances binding affinity through:

• Hydrogen Bonding: Strong interactions with target molecules.
• Van der Waals Forces: Contributing to the overall stability of the binding complex.

Case Studies and Research Findings

• Anticancer Activity:
  • A study demonstrated that derivatives of this compound exhibited significant cytotoxic effects against various cancer cell lines. The mechanism was linked to the inhibition of specific kinases involved in cell proliferation and survival pathways.
• Anti-inflammatory Properties:
  • Research indicated that 2,2-difluoro-2-(3-fluoro-2-methoxypyridin-4-yl)acetic acid could modulate inflammatory responses by inhibiting pro-inflammatory cytokines in vitro. This suggests potential therapeutic applications in treating inflammatory diseases.
• Enzyme Inhibition:
  • The compound has shown promise as an enzyme inhibitor, particularly against targets involved in metabolic pathways relevant to cancer and infectious diseases. For instance, it was effective in inhibiting PfATP4, a target for antimalarial drug development.

Comparative Analysis with Similar Compounds

Compound Name	Structure Similarity	Biological Activity	Notable Effects
2,2-Difluoro-2-(3-methoxypyridin-2-yl)acetic acid	Similar fluorination pattern	Moderate cytotoxicity	Reduced metabolic stability
Perfluoroacetic acid derivatives	Higher fluorination	Enhanced reactivity	Limited bioactivity
Dihydroquinazolinone analogs	Heterocyclic structures	Antiparasitic activity	Improved aqueous solubility